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Compound of Interest

Compound Name: 2-Benzyloxyaniline

Cat. No.: B016607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for 2-Benzyloxyaniline. The information is compiled to ensure safe laboratory practices and to

provide a foundational understanding of the toxicological profile of this compound, primarily

based on available safety data sheets and toxicological data of the closely related compound,

aniline.

Chemical and Physical Properties
2-Benzyloxyaniline is a solid organic compound. Key physical and chemical properties are

summarized below for quick reference.
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Property Value Reference(s)

CAS Number 20012-63-9 [1][2][3]

Molecular Formula C₁₃H₁₃NO [2][3]

Molecular Weight 199.25 g/mol [2][3]

Appearance
White to gray to brown

crystalline powder or solid
[1]

Melting Point 35-39 °C [1]

Boiling Point 113 °C at 0.1 mmHg [2]

Flash Point >110 °C [1]

Solubility

Slightly soluble in Chloroform,

Dichloromethane, Ethyl

Acetate

Not explicitly cited

Hazard Identification and Classification
2-Benzyloxyaniline is classified as a hazardous substance. The following table summarizes its

hazard statements according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class
GHS Hazard
Statement

Pictogram Signal Word Reference(s)

Acute Toxicity,

Oral

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning [4]

Skin

Corrosion/Irritatio

n

H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning [1][5]

Serious Eye

Damage/Eye

Irritation

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning [1][5]

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

H335: May

cause respiratory

irritation

GHS07

(Exclamation

Mark)

Warning [1][5]

Skin

Sensitization

H317: May

cause an allergic

skin reaction

GHS07

(Exclamation

Mark)

Warning [1]

Carcinogenicity
Suspected of

causing cancer

GHS08 (Health

Hazard)
Warning [1]

Toxicological Data
Direct quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration) values for 2-Benzyloxyaniline, are not readily available in the public

domain.[2][5] However, to provide a toxicological context, data for the structurally related parent

compound, aniline, is presented below. It is crucial to note that the benzyloxy group may alter

the toxicological profile, and this data should be used with caution as an estimation of potential

hazard.
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Substance Test Route Species Value
Reference(s
)

Aniline LD50 Oral Rat 250 mg/kg [6]

Aniline LD50 Dermal Rabbit 1540 mg/kg [7]

Aniline LC50 Inhalation Rat
1.86 mg/L (4

hours)
[7]

Experimental Protocols for Safety Assessment
While specific experimental reports on the safety of 2-Benzyloxyaniline are not publicly

available, standardized guidelines are followed for the toxicological evaluation of chemical

substances. These protocols are established by international bodies like the Organisation for

aEconomic Co-operation and Development (OECD) and the International Organization for

Standardization (ISO).

Acute Oral Toxicity: Assessed following guidelines such as OECD Test Guideline 423 (Acute

Toxic Class Method).[8][9] This method involves a stepwise procedure with a small number

of animals per step to determine the acute toxicity and estimate the LD50.[8]

Skin and Eye Irritation: Evaluated using methods like those described in OECD Test

Guidelines 404 (Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion).

Skin Sensitization: Determined through assays like the Local Lymph Node Assay (LLNA) as

per OECD Test Guideline 429.

In Vitro Cytotoxicity: Assessed according to ISO 10993-5, which outlines tests for evaluating

the cytotoxic potential of materials, often as a first step in biocompatibility assessment.[10]

[11]

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of 2-Benzyloxyaniline is paramount to minimize exposure and associated risks.

The following precautions should be strictly adhered to in a laboratory setting.
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Precaution Category Recommended Practices Reference(s)

Engineering Controls

Use only in a well-ventilated

area, preferably in a chemical

fume hood. Ensure eyewash

stations and safety showers

are readily accessible.

[5]

Personal Protective Equipment

(PPE)

- Eye/Face Protection: Wear

chemical safety goggles or a

face shield. - Hand Protection:

Wear compatible chemical-

resistant gloves (e.g., nitrile

rubber). - Skin and Body

Protection: Wear a lab coat,

and in cases of potential

significant exposure, consider

additional protective clothing. -

Respiratory Protection: If dust

or aerosols are generated and

engineering controls are

insufficient, use a NIOSH-

approved respirator with an

appropriate cartridge.

[5][12]

Hygiene Measures

Avoid contact with skin, eyes,

and clothing. Do not breathe

dust or vapors. Wash hands

thoroughly after handling. Do

not eat, drink, or smoke in the

laboratory.

[5]

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[5]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention

if irritation persists.

[5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[5]

Accidental Release and Disposal
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Procedure Description Reference(s)

Accidental Release

Evacuate personnel from the

area. Wear appropriate PPE.

Avoid generating dust. Sweep

up the spilled solid material

and place it in a suitable,

closed container for disposal.

Ventilate the area and wash

the spill site after material

pickup is complete.

[12]

Disposal

Dispose of waste material in

accordance with all applicable

federal, state, and local

environmental regulations. Do

not allow to enter sewers or

waterways.

Not explicitly cited

Potential Signaling Pathway of Toxicity
While the specific molecular mechanisms of 2-Benzyloxyaniline toxicity have not been

elucidated, the toxicity of its parent compound, aniline, is known to involve the induction of

oxidative stress.[13][14][15] This can lead to a cascade of cellular events, including

inflammation and cell damage. The following diagram illustrates a plausible signaling pathway

based on the known effects of aniline.
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Caption: Proposed mechanism of 2-Benzyloxyaniline toxicity via oxidative stress.

This guide is intended for informational purposes for trained professionals. Always refer to the

most current Safety Data Sheet (SDS) provided by the supplier before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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